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Abstract

Interleukin-2 (IL-2) is a pleiotropic cytokine critical to the regulation of the adaptive immune
response. As a central signaling molecule, the IL2 gene is subject to intense and complex
evolutionary pressures, balancing the need to respond to a diverse and rapidly evolving
pathogenic landscape against the risk of autoimmunity. This document provides a
comprehensive analysis of the molecular evolution of the human IL2 gene, detailing its
evolutionary history, the selection pressures that have shaped its modern form, and
comparative genomic data. It includes detailed experimental protocols for evolutionary analysis
and visualizes key biological and methodological pathways to facilitate a deeper understanding
for research and therapeutic development.

Introduction to Interleukin-2

Interleukin-2 is a cytokine belonging to the y-chain family, which also includes IL-4, IL-7, IL-9,
IL-15, and IL-21.[1] Primarily produced by activated CD4+ and CD8+ T cells, IL-2 is a potent T
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cell growth factor required for the proliferation and differentiation of T and B lymphocytes.[2][3]
Its function is pivotal in orchestrating an effective immune response, including the development
of T cell immunological memory and the maintenance of self-tolerance through the support of
regulatory T cells (Tregs).[1] The profound impact of IL-2 on immune homeostasis makes the
evolutionary trajectory of its gene a subject of significant interest, offering insights into host-
pathogen co-evolution and providing a basis for the rational design of immunomodulatory
therapeutics.

Evolutionary History and Phylogenetics

The IL2 gene is a member of a structurally related family of cytokines characterized by a four
alpha-helix bundle structure.[1] Its evolutionary origins can be traced to early jawed
vertebrates.[1] The gene organization of IL2 has been well-conserved throughout evolution,
typically comprising four exons and three introns.[4][5]

A critical aspect of IL-2's evolution is its co-evolution with its receptor, the IL-2R. The high-
affinity receptor is a heterotrimeric complex consisting of alpha (IL-2Ra or CD25), beta (IL-2R[3
or CD122), and common gamma (yc or CD132) chains.[6][7] The yc chain is a shared
component among several cytokine receptors, highlighting a modular aspect of cytokine
signaling evolution.[8] In fish, IL-2 shares a receptor alpha chain with IL-15, suggesting that a
gene duplication and subsequent diversification event in tetrapods led to the specialized IL-2Ra
chain seen in mammals.[1]

Phylogenetic analyses show that the IL2 gene has experienced high substitution rates,
particularly in mammals.[9] This rapid evolution complicates the identification of orthologs in
more distantly related species using sequence homology alone and suggests that functional
conservation may outpace sequence identity.[9]

Selection Pressures on the Human IL-2 Gene

Genes involved in the immune response are often subject to strong selective pressures as they
are at the forefront of the host-pathogen arms race. The IL2 gene is no exception, showing
evidence of both purifying and positive selection.

o Purifying (Negative) Selection: This is the dominant force acting on most of the gene,
reflecting the critical and highly constrained functional roles of IL-2. Key structural motifs,
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such as the cysteine residues forming disulfide bonds and regions crucial for receptor
binding, are highly conserved. A dN/dS ratio less than 1 indicates that non-synonymous
(amino acid-changing) mutations are purged from the population, preserving the protein's
essential functions.[10]

o Positive (Darwinian) Selection: This type of selection favors new, advantageous mutations.
For immune genes, this is often driven by the need to adapt to novel or evolving pathogens.
A dN/dS ratio greater than 1 is a hallmark of positive selection.[10] While a specific value for
the human lineage is not prominently documented, studies in other mammals have detected
strong signals of positive selection. For instance, an analysis of ancestral IL-2 genes in
ruminants revealed a dN/dS ratio of 2.0, indicating a period of rapid adaptation in this
lineage.[9][11] This suggests that IL-2 has evolved to interact with a dynamically changing
immune context, likely influenced by species-specific pathogens.

In humans, a dimorphic polymorphism has been identified in the first exon of the IL2 gene,
though it is phenotypically silent.[12] The expression of the gene is also subject to unusual
monoallelic regulation in mature thymocytes, a mechanism for tightly controlling its expression
levels.[2]

Data Presentation: Comparative Genomics

The sequence of the IL-2 protein is highly variable between divergent species but shows
significant conservation among closely related ones, such as primates. This reflects its rapid
evolution and the conserved function within specific mammalian orders.

Table 1: IL-2 Amino Acid Sequence ldentity Compared to Human IL-2
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. Common Taxonomic Sequence
Species . Reference(s)
Name Group Identity (%)
Pan troglodytes Chimpanzee Primate ~99% [7]
Rhesus i
Macaca mulatta Primate 93-99% (general) [7]
Macaque
Mus musculus House Mouse Rodent 56% [1][6]
Rattus
] Norway Rat Rodent 66% [13]
norvegicus
Bos taurus Cattle Artiodactyla 66% [14]
Canis lupus )
o Dog Carnivora 75.2% [14]
familiaris
Table 2: Metrics of Molecular Evolution for the IL-2 Gene
. . Interpretati Reference(s
Lineage Method Metric Value
on )
Strong
Ancestral dN/dS ) -
) Ratio 2.0 Positive [11]
Ruminants (bN/bS) ]
Selection
Mammals Substitution ) Rapid
] Rate High ) [9]
(General) Rate Analysis Evolution

Experimental Protocols
Protocol for Phylogenetic Analysis of the IL-2 Gene

This protocol outlines the standard computational pipeline for reconstructing the evolutionary

history of the IL2 gene.

e Sequence Acquisition:
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o Obtain the human IL-2 protein (UniProt: P60568) or gene (Gene ID: 3558) sequence from
the National Center for Biotechnology Information (NCBI) or UniProt database.[2]

o Use BLAST (Basic Local Alignment Search Tool) to find homologous sequences
(orthologs) in a target set of species (e.g., primates, other mammals).

o Download the sequences in FASTA format.

o Multiple Sequence Alignment (MSA):
o Align the collected sequences using a program like Clustal Omega or MAFFT.
o The goal is to align homologous residues in columns.

o Visually inspect the alignment and manually edit where necessary to correct obvious
misalignments, particularly around gaps.

o Model of Evolution Selection:

o Use the generated alignment to determine the best-fit model of amino acid or nucleotide
substitution.

o Software such as ProtTest or ModelFinder will test various models (e.g., JTT, WAG, LG for
proteins; GTR, HKY for nucleotides) and rank them based on criteria like the Akaike
Information Criterion (AIC) or Bayesian Information Criterion (BIC).

o Phylogenetic Tree Reconstruction:

o Using the alignment and the selected evolutionary model, infer the phylogenetic tree.
Common methods include:

» Maximum Likelihood (ML): Methods like PhyML or RAXML are widely used. They
evaluate the likelihood of the observed data given a specific tree topology and model.

» Bayesian Inference (Bl): Programs like MrBayes use a Markov Chain Monte Carlo
(MCMC) approach to explore the space of possible trees and estimate posterior
probabilities for clades.
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» Neighbor-Joining (NJ): A faster, distance-based method useful for preliminary analysis.

o Assessing Tree Reliability:
o Evaluate the statistical support for the nodes (branches) in the tree.

o Bootstrap Analysis: The most common method for ML trees. It involves resampling the
alignment columns to create new datasets, building trees for each, and calculating the
percentage of times a particular node appears in the resulting trees (bootstrap value). A
value = 70% is typically considered significant.

o Posterior Probability: In Bayesian inference, this value directly represents the probability of
a clade being correct given the data and model. A value = 0.95 is considered strong
support.

Protocol for Detecting Natural Selection

This protocol describes methods to identify the selective pressures acting on the IL2 coding
sequence.

e Sequence Preparation:
o Obtain orthologous coding DNA sequences (CDS) for the species of interest.

o Create a codon-based multiple sequence alignment. This ensures that the reading frame
is maintained.

o Calculating dN/dS (Ka/Ks) Ratios:

o The ratio of the non-synonymous substitution rate (dN or Ka) to the synonymous
substitution rate (dS or Ks) is a powerful indicator of selective pressure.[10]

o Use software like PAML (Phylogenetic Analysis by Maximum Likelihood) or HyPhy
(Hypothesis Testing using Phylogenies).

o Interpretation:[10]

» dN/dS < 1: Purifying (negative) selection is dominant.
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» dN/dS = 1: Neutral evolution (genetic drift).

» dN/dS > 1: Positive (diversifying) selection.

o These programs can calculate an average dN/dS for the entire gene or use "site models”
to identify specific codons that may be under positive selection.

e McDonald-Kreitman (MK) Test:

o This test compares the ratio of non-synonymous to synonymous polymorphisms within a
species (Pn/Ps) to the ratio of non-synonymous to synonymous fixed differences between
species (Dn/Ds).

o A significant excess of non-synonymous fixed differences (Dn/Ds > Pn/Ps) suggests the
action of positive selection.

Mandatory Visualizations
IL-2 Signaling Pathway

The binding of IL-2 to its receptor complex initiates multiple downstream signaling cascades
crucial for T cell activation, proliferation, and survival.
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Caption: The IL-2 signaling cascade is initiated by IL-2 binding its receptor.

Experimental Workflow for Phylogenetic Analysis

This diagram illustrates the logical steps involved in performing a phylogenetic analysis of a
gene like IL2.
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Caption: A standard bioinformatics workflow for molecular phylogenetic analysis.
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Conclusion and Future Directions

The molecular evolution of the human IL2 gene is a story of dynamic adaptation driven by the
relentless pressure of pathogens. While core functional elements are conserved by strong
purifying selection, the gene exhibits rapid evolution, with evidence of positive selection in
mammalian lineages, allowing the immune system to adapt. The high degree of sequence
conservation among primates underscores their value as models for studying IL-2 biology,
although key differences must be considered.

For drug development professionals, this evolutionary context is critical. Understanding which
regions of the IL-2 protein are conserved versus which are variable can guide the engineering
of novel IL-2 variants ("superkines") with tailored affinities for specific receptor subunits,
potentially separating the therapeutic (e.g., anti-cancer) effects from the toxic or
immunosuppressive (Treg-activating) effects. Future research integrating population genetics,
structural biology, and functional immunology will continue to unravel the complexities of IL-2
evolution, paving the way for more sophisticated and effective immunotherapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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